Cas no 3900-49-0 (1,6-Dimethoxynaphthalene)

• Product Name: 1,6-Dimethoxynaphthalene
• CAS No: 3900-49-0
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• MDL: MFCD00086330
• CID: 44571
• PubChem ID: 296916
• Update Time: 2025-05-25

1,6-Dimethoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,6-Dimethoxynaphthalene
• 1,6-dimethoxyl Naphthalene
• 2,5-Dimethoxynaphthalene
• Naphthalene, 1,6-dimethoxy-
• 1,6-Dimethoxy naphthalene
• 1,6-Dimethoxy-Naphthalene
• NSC167477
• 1,6-dimethoxynapthalene
• 1,6-dimethoxynaphtalene
• Maybridge3_002840
• Jsp006791
• RBUFUWIWCCOVOS-UHFFFAOYSA-N
• HMS1439B02
• RP24824
• FCH1116915
• IDI1_014227
• A
• CS-M0856
• AE-848/02105007
• Q-102772
• EN300-1179724
• DTXSID30304821
• 1,6-Dimethoxynaphthalene, 97%
• AB10147
• SY101206
• 3900-49-0
• SS-3261
• NSC-167477
• FT-0607006
• A18721
• SCHEMBL443271
• MFCD00086330
• 1 pound not6-Dimethoxynaphthalene
• AKOS015909429
• AC-24468

• MDL： MFCD00086330
• Inchi： 1S/C12H12O2/c1-13-10-6-7-11-9(8-10)4-3-5-12(11)14-2/h3-8H,1-2H3
• InChI Key： RBUFUWIWCCOVOS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C2C=C(C=CC2=1)OC
• BRN： 1945987

Computed Properties

• Exact Mass: 188.08400
• Monoisotopic Mass: 188.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Pale yellow powder
• Density: 1.097
• Melting Point: 56-60 °C (lit.)
• Boiling Point: 123°C 0,8mm
• Flash Point: 123°C/0.8mm
• Refractive Index: 1.584 
• PSA: 18.46000
• LogP: 2.85700

1,6-Dimethoxynaphthalene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S36/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R41
• Safety Term：S26;S36/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,6-Dimethoxynaphthalene

Recent Advances in the Study of 1,6-Dimethoxynaphthalene (CAS: 3900-49-0) in Chemical Biology and Pharmaceutical Research

1,6-Dimethoxynaphthalene (CAS: 3900-49-0) is a naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by two methoxy groups at the 1 and 6 positions of the naphthalene ring, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis and drug development. Recent studies have explored its potential as a building block for more complex molecules, as well as its biological activities, including anti-inflammatory and anticancer properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1,6-dimethoxynaphthalene in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a core scaffold to develop a series of derivatives with enhanced selectivity for specific kinase targets. The study demonstrated that modifications at the methoxy groups could significantly influence the binding affinity and pharmacokinetic properties of the resulting inhibitors, highlighting the compound's potential in targeted therapy development.

In addition to its applications in drug design, 1,6-dimethoxynaphthalene has also been studied for its photophysical properties. A recent publication in Chemical Communications reported its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's stable fluorescence emission and high sensitivity to ROS make it a promising tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Another area of interest is the compound's potential as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored the mechanism by which 1,6-dimethoxynaphthalene derivatives inhibit the production of pro-inflammatory cytokines. The findings suggested that these compounds could modulate key signaling pathways, such as NF-κB, offering a new avenue for developing anti-inflammatory drugs with fewer side effects.

Despite these promising developments, challenges remain in optimizing the bioavailability and toxicity profile of 1,6-dimethoxynaphthalene-based compounds. Future research directions may include structural optimization to improve drug-like properties and in vivo studies to validate efficacy and safety. Overall, the continued exploration of this compound holds great promise for advancing both chemical biology and pharmaceutical sciences.